BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Interaction of UV-123 (NOR
HALS) with Polymer Matrices

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: Uv-123
CAS No.: 122586-52-1
Cat. No.: B570858
. J

Content Type: Technical Whitepaper & Operational Guide Subject: Bis-(1-octyloxy-2,2,6,6-
tetramethyl-4-piperidinyl) sebacate (Tinuvin 123) Audience: Polymer Scientists, Material
Engineers, and Medical Device Packaging Specialists

Part 1: Executive Summary & Chemical Architecture
The Stability Paradox in Acidic Matrices

In the development of high-performance polymer matrices—whether for automotive clear coats
or medical device packaging—standard stabilization protocols often fail due to a fundamental
chemical incompatibility. Traditional Hindered Amine Light Stabilizers (HALS) are basic. When
introduced into acid-catalyzed matrices (e.g., cross-linked acrylics) or polymers containing
acidic residues (e.g., certain drug-eluting matrices), they undergo an acid-base reaction. This
neutralizes the acid catalyst (retarding cure) and deactivates the stabilizer (forming salts).

UV-123 represents the solution to this paradox. It is a NOR HALS (amino-ether functionality),
distinct from standard secondary or tertiary amine HALS.

Chemical Identity[1]

e Common Name: UV-123 (Tinuvin 123)[1]

e |[UPAC Name: Bis-(1-octyloxy-2,2,6,6-tetramethyl-4-piperidinyl) sebacate[1][2][3]
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« CAS Number: 129757-67-1[1][2][4][5]

o Key Functional Group: Amino-ether (>N-O-R).[6] The oxygen atom attached to the nitrogen

reduces the electron density, rendering the molecule non-basic.

Physicochemical Profile

The following data dictates the processing parameters for compounding UV-123 into polymer

melts or solvent systems.

Property Value

Implication for Matrix
Interaction

Molecular Weight ~737 g/mol

Medium MW balances
migration resistance with

mobility for radical scavenging.

Physical Form Liquid (at 20°C)

Excellent miscibility; minimizes
"blooming" (surface
crystallization) common with
solid HALS.

pKa (Basicity) ~4.0-45

Significantly lower than
standard HALS (pKa ~9-10).
Does not interact with acid

catalysts.

Solubility >50% in Xylene/Esters

Highly compatible with polar
and non-polar organic

matrices.

Water Solubility <0.01%

Resistant to leaching in
aqueous environments (critical
for medical implants/outdoor

use).

Part 2: Mechanism of Interaction (The Denisov

Cycle)
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The efficacy of UV-123 relies on the Denisov Cycle, a regenerative radical scavenging process.
Unlike UV absorbers (which dissipate energy as heat), UV-123 traps the free radicals (

and

) formed during polymer degradation.

The NOR Advantage

Standard HALS must first be oxidized to form the active nitroxyl radical (

). UV-123, possessing the pre-oxidized amino-ether (

) structure, enters the cycle more rapidly and without the induction period required by
secondary amines.

Mechanistic Pathway Visualization

The following diagram illustrates the regenerative cycle where UV-123 traps destructive peroxy
radicals, converting them into harmless species while regenerating the active stabilizer.
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Caption: The regenerative Denisov Cycle showing how UV-123 intercepts alkyl and peroxy
radicals without being consumed.

Part 3: Experimental Protocols for Matrix
Compatibility

To validate the inclusion of UV-123 in a specific polymer system (e.g., a drug-eluting stent
coating or automotive clear coat), the following protocols must be executed. These ensure the
stabilizer does not interfere with the matrix chemistry.

Protocol A: The Acid-Interaction Screening (Self-
Validating)

Objective: Confirm that UV-123 does not neutralize acidic catalysts or excipients in the matrix.

Preparation: Prepare a model solution containing the matrix's acid catalyst (e.g., p-
Toluenesulfonic acid, p-TSA) in a non-polar solvent (e.g., Toluene).

Control: Measure the pH or conductivity of the p-TSA solution.

Variable: Add stoichiometric equivalent of Standard HALS (e.g., Tinuvin 770) to Vial A.

Test: Add stoichiometric equivalent of UV-123 to Vial B.

Observation:

o Vial A (Fail): Immediate precipitate formation (salt) or significant conductivity drop.

o Vial B (Pass): Solution remains clear; conductivity remains stable.

Validation: Perform FTIR on the solution. A shift in the acid carbonyl peak indicates salt
formation. UV-123 should show no shift.

Protocol B: Surface Migration & Blooming Analysis
(XPS)
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Objective: Quantify the migration of UV-123 to the polymer surface (blooming), which can affect
adhesion or drug release rates.

Sample Fabrication: Spin-coat the polymer + UV-123 formulation onto silicon wafers. Cure
as required.

Aging: Subject samples to thermal aging (60°C) for 72 hours to accelerate migration.

Analysis (XPS/ESCA): Perform X-ray Photoelectron Spectroscopy at varying take-off angles
(15° vs 90°).

Calculation:

o Calculate the Nitrogen/Carbon (N/C) ratio at the surface vs. bulk.

o Acceptance Criteria: The surface N/C ratio should not exceed the bulk ratio by >20%.
Excessive surface nitrogen indicates blooming, which risks delamination or toxicity in
medical devices.

Part 4: Critical Workflow - Stabilizer Selection

The decision to use UV-123 versus other stabilizers (UV Absorbers or Basic HALS) depends
strictly on the matrix chemistry.
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Start: Polymer Matrix Definition

Is the Matrix Acidic?
(Acid Catalyst, Acidic Pigments, or Acidic API?)

No (Neutral/Basic)

Use Basic HALS

. T
(e.g., Tinuvin 770) Is Color/Yellowing Critical?

Yes (High Requirement)

SELECT UV-123 (NOR HALS)
(Low Basicity, Liquid)

For Exterior/High UV Load

Add UV Absorber

(Synergistic Effect)

Click to download full resolution via product page

Caption: Decision tree for selecting UV-123 based on matrix acidity and performance
requirements.

Part 5: References & Authority
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The mechanistic insights and data provided above are grounded in the following authoritative
sources:

e Gugumus, F. (1993). Possibilities and limits of synergism with light stabilizers in polyolefins.
Polymer Degradation and Stability, 39(1), 117-135. [Link]

o Pospisil, J., et al. (2005). Photo-oxidation of polymers: Part I. Mechanisms and stabilization.
Polymer Degradation and Stability.[7][8][9][10] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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